Cas no 1806281-29-7 (3,4-Dibromo-2,5-difluorobenzoyl chloride)

• Product Name: 3,4-Dibromo-2,5-difluorobenzoyl chloride
• CAS No: 1806281-29-7
• MF: C₇HBr₂ClF₂O
• MW: 334.340046644211
• CID: 4977919
• Update Time: 2025-08-05

3,4-Dibromo-2,5-difluorobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 3,4-Dibromo-2,5-difluorobenzoyl chloride

• Inchi： 1S/C7HBr2ClF2O/c8-4-3(11)1-2(7(10)13)6(12)5(4)9/h1H
• InChI Key： FEXUBXPSAICURJ-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=CC(C(=O)Cl)=C1F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• XLogP3: 4
• Topological Polar Surface Area: 17.1

Additional information on 3,4-Dibromo-2,5-difluorobenzoyl chloride

Introduction to 3,4-Dibromo-2,5-difluorobenzoyl chloride (CAS No. 1806281-29-7)

3,4-Dibromo-2,5-difluorobenzoyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1806281-29-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of halogenated aromatic ketones, characterized by the presence of both bromine and fluorine substituents on a benzene ring, which are further functionalized with a carbonyl group linked to a chlorine atom. The unique structural features of this molecule make it a valuable intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The bromine and fluorine atoms in 3,4-Dibromo-2,5-difluorobenzoyl chloride play a crucial role in its reactivity and utility. The electron-withdrawing nature of these halogens enhances the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack. This property is particularly advantageous in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely employed in constructing complex molecular frameworks. Additionally, the presence of multiple halogen atoms allows for further derivatization through metal-catalyzed reactions, enabling the synthesis of diverse heterocyclic compounds.

In recent years, there has been a growing interest in halogenated aromatic compounds due to their potential applications in medicinal chemistry. Specifically, 3,4-Dibromo-2,5-difluorobenzoyl chloride has been explored as a key intermediate in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in generating substituted benzamides and benzoic acids, which exhibit inhibitory activity against enzymes such as kinases and proteases. These enzymes are often implicated in diseases like cancer and inflammatory disorders, making them attractive therapeutic targets.

One notable application of 3,4-Dibromo-2,5-difluorobenzoyl chloride is in the development of kinase inhibitors. Kinases are a family of enzymes that play a critical role in cell signaling pathways regulating processes such as cell growth, differentiation, and apoptosis. Dysregulation of these pathways is frequently observed in cancerous cells, highlighting the importance of kinase inhibition as a therapeutic strategy. By serving as a precursor for designing kinase-selective inhibitors, 3,4-Dibromo-2,5-difluorobenzoyl chloride contributes to the discovery of novel anticancer agents. The structural motif introduced by this compound often enhances binding affinity and selectivity towards specific kinase isoforms.

The fluorine atoms in 3,4-Dibromo-2,5-difluorobenzoyl chloride are particularly noteworthy for their ability to modulate pharmacokinetic properties of drug candidates. Fluorine substitution can improve metabolic stability by preventing oxidative degradation and can also enhance lipophilicity or water solubility depending on its position and electronic environment. This makes fluorinated compounds valuable candidates for drug development due to their improved pharmacokinetic profiles. Furthermore, fluorine atoms can participate in hydrogen bonding interactions with biological targets, further enhancing binding affinity and selectivity.

Recent advances in computational chemistry have also highlighted the importance of 3,4-Dibromo-2,5-difluorobenzoyl chloride as a scaffold for virtual screening campaigns. High-throughput virtual screening (HTVS) allows researchers to rapidly evaluate large libraries of compounds for their potential biological activity against target proteins or enzymes. The unique structural features of 3,4-Dibromo-2,5-difluorobenzoyl chloride, including its halogenated aromatic core and reactive carbonyl group, make it an ideal candidate for such screenings, facilitating the identification of lead compounds for further optimization.

The synthesis of 3,4-Dibromo-2,5-difluorobenzoyl chloride itself is an intriguing challenge that has been addressed through various methodologies. Traditional approaches involve halogenation reactions on pre-existing benzene derivatives followed by chlorination at the carbonyl position. However, modern synthetic strategies have focused on more efficient and sustainable routes, such as transition-metal-catalyzed cross-coupling reactions that enable direct introduction of bromine and fluorine substituents at specific positions on the aromatic ring. These methods not only improve yield but also reduce waste generation, aligning with green chemistry principles.

The versatility of 3,4-Dibromo-2,5-difluorobenzoyl chloride extends beyond pharmaceutical applications into agrochemical research. Halogenated aromatic compounds are known to exhibit herbicidal and pesticidal properties due to their ability to disrupt essential biological processes in plants or pests. By serving as a building block for designing novel agrochemicals, this compound contributes to efforts aimed at developing environmentally friendly crop protection agents that offer high efficacy while minimizing ecological impact.

In conclusion, 3,4-Dibromo-2,5-difluorobenzoyl chloride (CAS No. 1806281-29-7) is a multifaceted compound with significant potential in synthetic chemistry and drug discovery. Its unique structural features, including multiple halogen substituents and a reactive carbonyl group, make it an invaluable intermediate for constructing complex bioactive molecules. Recent research highlights its utility in developing kinase inhibitors for cancer therapy, as well as its role in agrochemical innovation aimed at sustainable agriculture. As our understanding of molecular interactions continues to evolve, compounds like 3,4-Dibromo-2,5-difluorobenzoyl chloride will undoubtedly remain at the forefront of chemical research, driving advancements across multiple disciplines.